![molecular formula C18H25NO4 B1597981 (R)-1-(tert-Butoxycarbonyl)-2-(4-methylbenzyl)pyrrolidine-2-carboxylic acid CAS No. 706806-62-4](/img/structure/B1597981.png)
(R)-1-(tert-Butoxycarbonyl)-2-(4-methylbenzyl)pyrrolidine-2-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular formula of this compound is C18H25NO4 . Its molecular weight is 319.40 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 319.40 g/mol . It should be stored in a dry environment at 2-8°C . The boiling point of this compound is not specified .Scientific Research Applications
Structural Analysis and Molecular Interactions
- The compound has been studied for its conformational properties, such as in "N-tert-Butoxycarbonyl-α-(2-fluorobenzyl)-l-proline" by Rajalakshmi et al. (2013), where the pyrrolidine ring adopts an envelope conformation. This study also discusses the dihedral angles formed with adjacent groups, indicating its potential for complex molecular interactions (Rajalakshmi et al., 2013).
Synthesis of Unsaturated β-Amino Acid Derivatives
- Davies et al. (1997) have utilized related compounds in the synthesis of unsaturated β-amino acid derivatives. This highlights its role in creating complex organic molecules with potential applications in pharmaceuticals and biochemistry (Davies et al., 1997).
Influenza Neuraminidase Inhibition
- Wang et al. (2001) discuss the discovery of a potent inhibitor of influenza neuraminidase, derived from related pyrrolidine structures. This research underlines its significance in the development of antiviral agents (Wang et al., 2001).
Advanced Material Synthesis
- Yang et al. (1999) describe the synthesis of aromatic polyamides using a bis(ether‐carboxylic acid) derived from tert‐butylhydroquinone, demonstrating the compound's utility in creating new materials with potential applications in industries like plastics and coatings (Yang et al., 1999).
Chemical Reaction Optimization
- The compound has been used to study reactions like those in "Reaction of dicarbonates with carboxylic acids catalyzed by weak Lewis acids" by Bartoli et al. (2007). This research is essential for optimizing synthetic pathways in organic chemistry (Bartoli et al., 2007).
Properties
IUPAC Name |
(2R)-2-[(4-methylphenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO4/c1-13-6-8-14(9-7-13)12-18(15(20)21)10-5-11-19(18)16(22)23-17(2,3)4/h6-9H,5,10-12H2,1-4H3,(H,20,21)/t18-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLTOVEWXHUWHJM-GOSISDBHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC2(CCCN2C(=O)OC(C)(C)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C[C@]2(CCCN2C(=O)OC(C)(C)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00375962 | |
Record name | 1-(tert-Butoxycarbonyl)-2-[(4-methylphenyl)methyl]-L-proline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00375962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
706806-62-4 | |
Record name | 1-(1,1-Dimethylethyl) (2R)-2-[(4-methylphenyl)methyl]-1,2-pyrrolidinedicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=706806-62-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(tert-Butoxycarbonyl)-2-[(4-methylphenyl)methyl]-L-proline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00375962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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